Progress in batch preparation of single-atom catalysts and application in sustainable synthesis of fine chemicals
Green Chemistry Pub Date: 2021-09-28 DOI: 10.1039/D1GC02331D
Abstract
In 2011, Zhang's research team, in cooperation with Li and Liu, reported the Pt1/FeOx atomically dispersed catalysts for the first time in the world, and based on this, proposed the concept of “single-atom catalysts”. Single-atom catalysts (SACs) have a wide range of industrial application prospects in the catalytic synthesis of fine chemicals due to their high atomic utilization rate and special catalytic activity. With the deepening of the research, the preparation methods of SACs emerge in an endless stream, but it is still an urgent problem to realize the industrial production of highly stable SACs prepared in small batches (gram level) or even in large batches (kilogram level). In this review paper, several typical solvent-free green synthetic strategies (e.g., ball milling, physical mixing, gas migration, and pyrolyzing coordination polymers (including MOFs)) for the batch preparation of SACs are introduced. And typical catalytic application of SACs in green synthesis of fine chemicals by means of oxidation reaction, hydrogenation reaction, coupling reaction and other reactions are also introduced. This is the first review paper focusing on the mass preparation techniques of SACs and their applications in fine chemicals production.

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